Cas no 1352534-03-2 (1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is a heterocyclic compound featuring a pyrrolidine ring substituted with a 2-chloropyridin-3-yl group and an acetyl moiety at the nitrogen position. This structure combines the reactivity of a chloro-substituted pyridine with the conformational flexibility of a pyrrolidine scaffold, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (pyrrolidine) groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its acetyl group further allows for derivatization via condensation or reduction. The compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecules with potential biological activity. Its well-defined stereochemistry and stability under standard conditions contribute to its reproducibility in synthetic applications.

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone structure

1352534-03-2 structure

Product Name:1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

CAS No:1352534-03-2

MF:C₁₁H₁₃ClN₂O

MW:224.686721563339

CID:5159465

Update Time:2025-11-01

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
- Inchi： 1S/C11H13ClN2O/c1-8(15)14-7-3-5-10(14)9-4-2-6-13-11(9)12/h2,4,6,10H,3,5,7H2,1H3
- InChI Key： KGNPVMYFWBACQB-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCCC1C1=CC=CN=C1Cl)C

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM496200-1g	1-(2-(2-Chloropyridin-3-yl)pyrrolidin-1-yl)ethanone	1352534-03-2	97%	1g	$568	2023-01-02

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

Additional information on 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Comprehensive Overview of 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352534-03-2)

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352534-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine backbone coupled with a chloropyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its chloropyridine subunit, which is known to enhance binding affinity in target proteins. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The compound’s CAS No. 1352534-03-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization. Its pyrrolidine-ethanone scaffold is also explored in catalysis and polymer chemistry, addressing broader interests in sustainable materials. Users often query its synthetic routes, solubility profiles, and stability under various conditions, underscoring its practical utility.

From an SEO perspective, keywords like “chloropyridine derivatives”, “pyrrolidine-based synthesis”, and “CAS 1352534-03-2 applications” are critical for visibility. The compound’s potential in neuropharmacology (e.g., modulating G-protein-coupled receptors) and crop protection (e.g., pesticide intermediates) further amplifies its interdisciplinary appeal. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly associated with its study.

Innovations in green chemistry have also spotlighted 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, as researchers seek eco-friendly synthetic methods. Questions about its scalability, regulatory compliance, and patent landscape dominate professional forums, highlighting its commercial viability. This compound exemplifies the convergence of academic research and industrial applications, making it a focal point for future breakthroughs.